N-(3-acetamidophenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[6-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)pyridazin-3-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20N6O2S2/c1-14-22(33-23(25-14)16-5-4-10-24-12-16)19-8-9-21(29-28-19)32-13-20(31)27-18-7-3-6-17(11-18)26-15(2)30/h3-12H,13H2,1-2H3,(H,26,30)(H,27,31)
• InChI Key: ZOOHBTVDWMDJBN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C2=CN=CC=C2)C3=NN=C(C=C3)SCC(=O)NC4=CC=CC(=C4)NC(=O)C
• Molecular Formula: C23H20N6O2S2
• Molecular Weight: 476.6 g/mol

Description

N-(3-acetamidophenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H20N6O2S2 and its molecular weight is 476.57. The purity is usually 95%.
BenchChem offers high-quality N-(3-acetamidophenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-acetamidophenyl)-2-((6-(4-methyl-2-(pyridin-3-yl)thiazol-5-yl)pyridazin-3-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alternative Reaction Products and Synthetic Routes

Research has identified alternative products in reactions involving similar compounds, showcasing the flexibility and complexity of synthesizing heterocyclic compounds. For instance, the one-pot cyclocondensation involving similar thioacetamide derivatives has led to the discovery of alternative reaction products, underscoring the intricate nature of chemical syntheses in this domain (Krauze et al., 2007). Such studies provide valuable insights into the synthesis of complex molecules, potentially leading to the development of new pharmaceuticals.

Inhibitors and Therapeutic Agents

A variety of heterocyclic analogues have been examined to improve metabolic stability and efficacy in inhibiting key biological targets. For example, research into phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has explored the use of different 6,5-heterocycles, aiming to enhance the metabolic stability of these compounds, which are crucial in cancer therapy (Stec et al., 2011). This indicates the potential of such compounds in contributing to the development of new cancer therapies by improving drug stability and efficacy.

Anticancer and Antimicrobial Activities

The structural framework of thiazole and related derivatives has been associated with promising anticancer and antimicrobial activities. For example, new derivatives synthesized and studied for their anticancer activity highlight the therapeutic potential of such compounds against various cancer cell lines, offering insights into the design of novel anticancer agents (Evren et al., 2019). Similarly, antimicrobial activity studies of novel synthesized compounds against a range of pathogens underscore the importance of these molecules in developing new antimicrobial therapies (Singh et al., 2010).